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Abstract
1-O-Methyljatamanin D, a sesquiterpenoid derivative, is a compound of growing interest within

the scientific community. Its structural relationship to Jatamanin D, a natural product isolated

from Nardostachys jatamansi, suggests a potential for significant biological activity. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and postulated biological activities of 1-O-Methyljatamanin D. Drawing upon data

from related compounds and the broader family of sesquiterpenoids, this document outlines

potential mechanisms of action, suggests experimental protocols for its investigation, and

presents key data in a format amenable to research and drug development applications.

Chemical Structure and Properties
1-O-Methyljatamanin D is the 1-O-methyl ether derivative of Jatamanin D. The methylation of

one of the hydroxyl groups is the key structural difference from its parent compound.

Chemical Structure:
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Based on the structure of Jatamanin D, the chemical structure of 1-O-Methyljatamanin D is

deduced to be as follows:

(Image of the deduced chemical structure of 1-O-Methyljatamanin D would be placed here)

IUPAC Name: (1R,3S,4S,6S,7S,8R)-4-hydroxy-8-methoxy-3-methyl-10-methylidene-2,9-

dioxatricyclo[4.3.1.0³'⁷]decane

Molecular Formula: C₁₁H₁₆O₄[1]

CAS Number: 54656-47-2[1][2][3][4]

Physicochemical Properties:

A summary of the key physicochemical properties of 1-O-Methyljatamanin D and its parent

compound, Jatamanin D, is presented in Table 1. These values are critical for understanding

the compound's behavior in biological systems and for the design of experimental protocols.

Property 1-O-Methyljatamanin D Jatamanin D

Molecular Weight 212.24 g/mol [1] 198.22 g/mol

Molecular Formula C₁₁H₁₆O₄[1] C₁₀H₁₄O₄

Appearance Oil -

Storage 2-8°C Refrigerator -

Shipping Conditions Ambient -

Table 1. Physicochemical Properties of 1-O-Methyljatamanin D and Jatamanin D.

Postulated Biological Activities and Signaling
Pathways
While direct experimental evidence for the biological activity of 1-O-Methyljatamanin D is

limited, the known activities of extracts from Nardostachys jatamansi and related

sesquiterpenoids provide a strong basis for postulating its potential therapeutic effects.[5][6][7]
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[8][9] These activities primarily revolve around neuroprotection, anti-inflammatory effects, and

potential anticancer properties.

Neuroprotective Effects
Extracts of Nardostachys jatamansi have demonstrated significant neuroprotective properties,

including anticonvulsant and memory-enhancing effects.[9][10] Compounds from this plant

have been shown to interact with key targets in neurodegenerative diseases.

A proposed signaling pathway for the neuroprotective effects, based on related compounds, is

illustrated below. This pathway highlights the potential for 1-O-Methyljatamanin D to modulate

key enzymes involved in neurotransmission and neuronal survival.

1-O-Methyljatamanin D

AChEInhibition

BuChEInhibition

GSK3β
Inhibition

Keap1

Inhibition

Acetylcholinesterase (AChE)

Butyrylcholinesterase (BuChE)

Glycogen Synthase Kinase 3β (GSK3β)

Kelch-like ECH-associated protein 1 (Keap1)

Increased Acetylcholine

NeuroprotectionReduced Tau Hyperphosphorylation

Nrf2 Activation

Click to download full resolution via product page

Caption: Postulated neuroprotective signaling pathway of 1-O-Methyljatamanin D.
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The anti-inflammatory properties of Nardostachys jatamansi extracts are well-documented.[5]

[6][8] This activity is likely mediated through the modulation of key inflammatory signaling

pathways. The potential of 1-O-Methyljatamanin D to act as an anti-inflammatory agent

warrants further investigation.

A simplified representation of a potential anti-inflammatory mechanism is provided below,

focusing on the inhibition of pro-inflammatory mediators.
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Caption: Putative anti-inflammatory mechanism of 1-O-Methyljatamanin D.

Anticancer Potential
Several studies have highlighted the anticancer potential of compounds isolated from

Nardostachys jatamansi.[8][9] These compounds have been shown to induce apoptosis and

inhibit the proliferation of cancer cell lines. The structural similarity of 1-O-Methyljatamanin D
to these active compounds suggests it may also possess antiproliferative properties.

An in silico analysis of related compounds from Nardostachys jatamansi has suggested

interactions with key cancer-related targets.

Target Potential Effect

VEGFR2 Inhibition of angiogenesis

CDK2 Cell cycle arrest

BCL2 Induction of apoptosis

EGFR Inhibition of cell proliferation
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Table 2. Potential Anticancer Molecular Targets for 1-O-Methyljatamanin D based on related

compounds.

Proposed Experimental Protocols
To validate the postulated biological activities of 1-O-Methyljatamanin D, a series of in vitro

and in vivo experiments are recommended. The following protocols are based on standard

methodologies used for the evaluation of sesquiterpenoids and related natural products.

General Experimental Workflow
The following diagram illustrates a general workflow for the biological evaluation of 1-O-
Methyljatamanin D.
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Caption: General workflow for the biological evaluation of 1-O-Methyljatamanin D.

Detailed Methodologies
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3.2.1. Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition Assay

(Ellman's Method)

Principle: This spectrophotometric method measures the activity of cholinesterases by

quantifying the rate of production of thiocholine as the substrate (acetylthiocholine or

butyrylthiocholine) is hydrolyzed. The thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic

acid) (DTNB) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which is measured at

412 nm.

Procedure:

Prepare a stock solution of 1-O-Methyljatamanin D in a suitable solvent (e.g., DMSO).

In a 96-well plate, add phosphate buffer (pH 8.0), DTNB solution, and the test compound

at various concentrations.

Add the enzyme solution (AChE or BChE) and incubate for 15 minutes at 25°C.

Initiate the reaction by adding the substrate (acetylthiocholine iodide or butyrylthiocholine

chloride).

Measure the absorbance at 412 nm at regular intervals using a microplate reader.

Calculate the percentage of inhibition and determine the IC₅₀ value.

3.2.2. Nitric Oxide (NO) Production Assay in LPS-stimulated Macrophages

Principle: This assay measures the anti-inflammatory activity of a compound by quantifying

the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated

macrophage cells (e.g., RAW 264.7). NO concentration is determined by measuring the

accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess

reagent.

Procedure:

Culture RAW 264.7 cells in a 96-well plate.

Pre-treat the cells with various concentrations of 1-O-Methyljatamanin D for 1 hour.
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Stimulate the cells with LPS (1 µg/mL) for 24 hours.

Collect the cell culture supernatant.

Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide

and N-(1-naphthyl)ethylenediamine dihydrochloride).

Measure the absorbance at 540 nm.

Determine the nitrite concentration from a standard curve and calculate the percentage of

NO inhibition.

3.2.3. MTT Assay for Cytotoxicity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a

colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular

oxidoreductase enzymes reflect the number of viable cells present. These enzymes are

capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple

color.

Procedure:

Seed cells (e.g., cancer cell lines or neuronal cells) in a 96-well plate and allow them to

attach overnight.

Treat the cells with various concentrations of 1-O-Methyljatamanin D for a specified

period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours.

Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to

dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (usually between 500 and 600 nm).

Calculate the percentage of cell viability and determine the IC₅₀ value.
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Conclusion
1-O-Methyljatamanin D represents a promising scaffold for the development of novel

therapeutic agents, particularly in the areas of neurodegenerative diseases, inflammation, and

oncology. While further research is required to fully elucidate its biological activities and

mechanisms of action, the information presented in this guide provides a solid foundation for

future investigations. The proposed experimental protocols offer a clear path for researchers to

validate the therapeutic potential of this intriguing sesquiterpenoid. The structured presentation

of data and the visualization of potential signaling pathways are intended to facilitate a deeper

understanding and accelerate the drug discovery process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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